3-(4-Methoxyphenyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}propan-1-one

• IUPAC Name: 3-(4-methoxyphenyl)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)propan-1-one
• InChI: InChI=1S/C17H23NO3S/c1-20-15-5-2-14(3-6-15)4-7-16(19)18-10-8-17(9-11-18)21-12-13-22-17/h2-3,5-6H,4,7-13H2,1H3
• InChI Key: XSQRVVQPEJQFBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)N2CCC3(CC2)OCCS3
• Molecular Formula: C17H23NO3S
• Molecular Weight: 321.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a methoxyphenyl group, a propanone group, and a spirocyclic system with an oxa (oxygen-containing) and a thia (sulfur-containing) ring. Compounds with similar structures, such as indole derivatives, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Scientific Research Applications

Neuroprotection and Parkinson’s Disease:

• MMPP has shown promise in protecting against dopaminergic neurodegeneration. . This suggests its potential as a neuroprotective agent in Parkinson’s disease research.

Anti-Inflammatory Properties:

• MMPP acts as a selective STAT3 inhibitor, which is implicated in neuroinflammation. . Researchers can explore MMPP’s anti-inflammatory effects in various disease models.

Behavioral Disorders:

• In the same study, MMPP improved behavioral performance in MPTP-injected mice, as assessed by rotarod, pole, and gait tests. .

Monoamine Oxidase B (MAO-B) Inhibition:

• MMPP attenuated MAO-B activation in the substantia nigra and striatum after MPTP injection. .

MAPK Pathway Interaction:

• Interestingly, MMPP’s activity was augmented by MAPK inhibitors. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Compounds with similar structures have been found to bind with high affinity to multiple receptors, which could be helpful in developing new useful derivatives.

Future Directions

The future research directions for this compound could include further exploration of its biological activities, development of synthesis methods, and investigation of its mechanism of action.